Cas no 51472-64-1 (1,6-Dithiecane)

• Product Name: 1,6-Dithiecane
• CAS No: 51472-64-1
• MF: C₈H₁₆S₂
• MW: 176.342639923096
• CID: 362222
• PubChem ID: 5248726
• Update Time: 2025-04-19

1,6-Dithiecane Chemical and Physical Properties

Names and Identifiers

• 1,6-Dithiecane
• SCHEMBL11104939
• 51472-64-1
• 1,6-dithiacyclodecane
• DTXSID60413132

• Inchi： 1S/C8H16S2/c1-2-6-10-8-4-3-7-9-5-1/h1-8H2
• InChI Key： BLLAQKIAZQHFLH-UHFFFAOYSA-N
• SMILES： S1CCCCSCCCC1

Computed Properties

• Exact Mass: 176.06948
• Monoisotopic Mass: 176.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 55.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0